Cas no 136558-13-9 (Ethyl 5-tert-Butylthio-2,2-dimethyl-4-oxopentanoate)
136558-13-9 structure
Product Name:Ethyl 5-tert-Butylthio-2,2-dimethyl-4-oxopentanoate
CAS No:136558-13-9
MF:C13H24O3S
MW:260.392863273621
MDL:MFCD04116143
CID:824753
PubChem ID:3576811
Update Time:2025-04-19
Ethyl 5-tert-Butylthio-2,2-dimethyl-4-oxopentanoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-(tert-butylthio)-2,2-dimethyl-4-oxopentanoate
- Ethyl 5-tert-Butylthio-2,2-dimethyl-4-oxopentanoate
- Pentanoic acid, 5-[(1,1-dimethylethyl)thio]-2,2-dimethyl-4-oxo-, ethyl ester
- ethyl 5-tert-butylsulfanyl-2,2-dimethyl-4-oxopentanoate
- ethyl 5-t-butylthio-2,2-dimethyl-4-oxopentanoate
- JOLZUPPVNMMVAK-UHFFFAOYSA-N
- 6491AA
- AM807731
- AK120526
- ST2406965
- AX8245942
- ethyl 5-t-butylthio-2,2-dimethyl-4-oxo-pentanoate
- ethyl 5-(t-butylthio)-2,2-dimethyl-4-oxo-pe
- ethyl 5-[(1,1-dimethylethyl)thio]-2,2-dimethyl-4-oxopentanoate
- SCHEMBL126001
- MFCD04116143
- ethyl 5-(t-butylthio)-2,2-dimethyl-4-oxo-pentanoate
- DB-124942
- CS-13043
- Ethyl5-(tert-butylthio)-2,2-dimethyl-4-oxopentanoate
- AKOS016011347
- ETHYL 5-(TERT-BUTYLSULFANYL)-2,2-DIMETHYL-4-OXOPENTANOATE
- DTXSID70393810
- CS-M1692
- 136558-13-9
- 5-tert-Butylsulfanyl-2,2-dimethyl-4-oxo-pentanoic acid ethyl ester
-
- MDL： MFCD04116143
- Inchi： 1S/C13H24O3S/c1-7-16-11(15)13(5,6)8-10(14)9-17-12(2,3)4/h7-9H2,1-6H3
- InChI Key： JOLZUPPVNMMVAK-UHFFFAOYSA-N
- SMILES： S(CC(CC(C(=O)OCC)(C)C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 260.14500
- Monoisotopic Mass: 260.14461580g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.7
- XLogP3: 2.7
Experimental Properties
- Boiling Point: 110-132°C
- PSA: 68.67000
- LogP: 3.06660
Ethyl 5-tert-Butylthio-2,2-dimethyl-4-oxopentanoate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Ethyl 5-tert-Butylthio-2,2-dimethyl-4-oxopentanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-09475-1g |
ETHYL 5-(TERT-BUTYLTHIO)-2,2-DIMETHYL-4-OXOPENTANOATE |
136558-13-9 | 95% | 1g |
$800 | 2023-09-07 | |
| TRC | E900750-25mg |
Ethyl 5-tert-Butylthio-2,2-dimethyl-4-oxopentanoate |
136558-13-9 | 25mg |
$ 115.00 | 2023-09-07 | ||
| TRC | E900750-50mg |
Ethyl 5-tert-Butylthio-2,2-dimethyl-4-oxopentanoate |
136558-13-9 | 50mg |
$ 138.00 | 2023-09-07 | ||
| TRC | E900750-100mg |
Ethyl 5-tert-Butylthio-2,2-dimethyl-4-oxopentanoate |
136558-13-9 | 100mg |
$ 265.00 | 2023-09-07 | ||
| TRC | E900750-250mg |
Ethyl 5-tert-Butylthio-2,2-dimethyl-4-oxopentanoate |
136558-13-9 | 250mg |
$649.00 | 2023-05-18 | ||
| TRC | E900750-500mg |
Ethyl 5-tert-Butylthio-2,2-dimethyl-4-oxopentanoate |
136558-13-9 | 500mg |
$1068.00 | 2023-05-18 | ||
| ChemScence | CS-M1692-1g |
Pentanoic acid, 5-[(1,1-dimethylethyl)thio]-2,2-dimethyl-4-oxo-, ethyl ester |
136558-13-9 | 95.02% | 1g |
$770.0 | 2022-04-27 | |
| ChemScence | CS-M1692-5g |
Pentanoic acid, 5-[(1,1-dimethylethyl)thio]-2,2-dimethyl-4-oxo-, ethyl ester |
136558-13-9 | 95.02% | 5g |
$2090.0 | 2022-04-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E19030-1g |
Ethyl 5-(tert-butylthio)-2,2-dimethyl-4-oxopentanoate |
136558-13-9 | 98% | 1g |
¥12512.0 | 2023-09-08 | |
| abcr | AB449804-1 g |
Ethyl 5-(tert-butylthio)-2,2-dimethyl-4-oxopentanoate |
136558-13-9 | 1g |
€1,161.10 | 2022-06-02 |
Ethyl 5-tert-Butylthio-2,2-dimethyl-4-oxopentanoate Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
136558-13-9 (Ethyl 5-tert-Butylthio-2,2-dimethyl-4-oxopentanoate) Related Products
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